Cas no 5651-79-6 (Phenol,3-(1,1-dimethylethyl)-2,4-dinitro-)

• Product Name: Phenol,3-(1,1-dimethylethyl)-2,4-dinitro-
• CAS No: 5651-79-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 382302
• PubChem ID: 135446685
• Update Time: 2025-04-19

Phenol,3-(1,1-dimethylethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(1,1-dimethylethyl)-2,4-dinitro-
• [[(1Z)-1-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)propyl]amino]urea
• AKOS005385207
• (2E)-2-[1-(4-hydroxy-3-methoxyphenyl)propylidene]hydrazinecarboxamide
• SR-01000215905
• 5651-79-6
• DTXSID90416570
• SR-01000215905-1
• STK048725
• [(E)-1-(4-hydroxy-3-methoxyphenyl)propylideneamino]urea

• Inchi： 1S/C11H15N3O3/c1-3-8(13-14-11(12)16)7-4-5-9(15)10(6-7)17-2/h4-6,15H,3H2,1-2H3,(H3,12,14,16)/b13-8+
• InChI Key： SJXBQFKOGQGGJM-MDWZMJQESA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C(/CC)=N/NC(N)=O)O

Computed Properties

• Exact Mass: 237.11145
• Monoisotopic Mass: 237.111341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 0.9

Experimental Properties

• Density: 1.24
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.573
• PSA: 93.45